Cas no 16672-04-1 (Thiocyanic acid,5-amino-1,3,4-thiadiazol-2-yl ester)

• Product Name: Thiocyanic acid,5-amino-1,3,4-thiadiazol-2-yl ester
• CAS No: 16672-04-1
• MF: C₃H₂N₄S₂
• MW: 158.204776287079
• CID: 121812
• Update Time: 2024-01-24

Thiocyanic acid,5-amino-1,3,4-thiadiazol-2-yl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,5-amino-1,3,4-thiadiazol-2-yl ester
• Thiocyanic acid, 5-amino-1,3,4-thiadiazol-2-yl ester

• Inchi： 1S/C3H2N4S2/c4-1-8-3-7-6-2(5)9-3/h(H2,5,6)
• InChI Key： UCODRGBMSXTAID-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)C#N

Computed Properties

• Exact Mass: 157.972
• Monoisotopic Mass: 157.972
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129A^2